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Compound of Interest
Compound Name: Dicyclohexylphosphine

Cat. No.: B1630591

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
dicyclohexylphosphine, with a focus on its molecular characteristics. This document is
intended to serve as a foundational resource for professionals in research and drug
development who utilize phosphine ligands in synthetic chemistry.

Core Molecular Data

Dicyclohexylphosphine is a secondary phosphine with the chemical formula C12H23P.[1] It is
a key intermediate and ligand in organic synthesis, particularly in cross-coupling reactions. The
fundamental molecular properties are summarized below.

Property Value Source

Molecular Formula C12H23P [1112]

Linear Formula (CeH11)2PH [3]

Molecular Weight 198.28 g/mol [1]

Exact Mass 198.153737731 Da [1]

CAS Number 829-84-5 [1][2][3]
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Experimental Protocol: Suzuki-Miyaura Cross-
Coupling

Dicyclohexylphosphine and its derivatives are frequently employed as ligands in palladium-
catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a
cornerstone of modern drug discovery and development for the formation of carbon-carbon

bonds. Below is a representative experimental workflow for a Suzuki-Miyaura coupling reaction,

a common application for phosphine ligands.

While a specific, detailed experimental protocol for dicyclohexylphosphine itself is not
provided in the search results, a generalized workflow for a Suzuki-Miyaura reaction, where a
phosphine ligand like dicyclohexylphosphine is critical, can be illustrated. The phosphine
ligand, in conjunction with a palladium precursor, forms the active catalyst responsible for
facilitating the coupling of an organoboron compound with an organohalide.

The logical workflow for setting up such a reaction is depicted in the following diagram.
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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